5-Amino-5-cyclobutyl-3-(trifluoromethyl)pentanoic acid

• Molecular Formula: C10H16F3NO2
• Molecular Weight: 239.23 g/mol
• SMILES: C1CC(C1)C(CC(CC(=O)O)C(F)(F)F)N
• InChI: InChI=1S/C10H16F3NO2/c11-10(12,13)7(5-9(15)16)4-8(14)6-2-1-3-6/h6-8H,1-5,14H2,(H,15,16)
• InChIKey: SKLJFECGQHXLOG-UHFFFAOYSA-N

5-Amino-5-cyclobutyl-3-(trifluoromethyl)pentanoic Acid: Structural Profile and Sourcing

5-Amino-5-cyclobutyl-3-(trifluoromethyl)pentanoic acid (CAS 2060036-08-8; molecular formula C10H16F3NO2; MW 239.23 g/mol) is a synthetic, non-proteinogenic γ-amino acid derivative featuring a conformationally constrained cyclobutyl ring at the C5 position and an electron-withdrawing trifluoromethyl substituent at the C3 position of the pentanoic acid backbone . The compound is supplied as a research-grade building block (typical purity ≥95%) for medicinal chemistry applications, with computed physicochemical descriptors including a topological polar surface area (TPSA) of 63.3 Ų, a computed XLogP3-AA of -0.4, and five rotatable bonds [1]. Its dual structural motifs—a strained carbocycle and a fluorinated alkyl group—place it at the intersection of two prominent strategies in modern drug design: conformational restriction and metabolic stabilization through fluorination.

Conformationally constrained cyclobutyl-γ-amino acid scaffold for peptidomimetic and foldamer design.

Trifluoromethyl substituent supports metabolic stabilization strategies and ¹⁹F NMR probe incorporation.

Specialty research building block; procurement from multiple suppliers may require lead-time planning.

• [1] PubChem. Compound Summary for CID 137701946: 5-Amino-5-cyclobutyl-3-(trifluoromethyl)pentanoic acid. National Center for Biotechnology Information. View Source

Why Generic Substitution Fails

The 5-amino-3-substituted-pentanoic acid scaffold supports extensive structural variation—cycloalkyl ring size (cyclopropyl, cyclobutyl, cyclopentyl), C3 substituent identity (CH3 vs. CF3 vs. CHF2 vs. H), and stereochemistry—yet each permutation produces distinct physicochemical and conformational profiles that propagate non-linearly into pharmacokinetic and pharmacodynamic behavior. Replacing the cyclobutyl group with a smaller cyclopropyl ring reduces both steric bulk and lipophilicity, while substituting the electron-withdrawing CF3 group with a methyl group eliminates the inductive effect that modulates amine basicity by approximately 4–5 pKa units in analogous systems [1]. These differences mean that a lead series SAR cannot be reliably extrapolated across analogs without experimental verification; procurement of the exact building block specified in a synthetic route or patent embodiment is therefore essential for reproducibility.

· Cycloalkyl ring size (cyclopropyl vs. cyclobutyl) alters LogP by ~0.4 units and pKa by >1 unit, shifting ionization and permeability profiles.

· Replacing CF₃ with CH₃ eliminates the electron‑withdrawing effect, raising amine basicity by ~4–5 pKa units and removing the ¹⁹F handle.

· Linear 5‑amino‑3‑(trifluoromethyl)pentanoic acid lacks conformational restriction; SAR extrapolation from cyclobutyl to acyclic analogs may not transfer.

• [1] Vashchenko, B. V.; Hryshchuk, O. V.; Skreminskyi, A.; Chernykh, A. V.; Moskvina, V. S.; Hordiyenko, O. V.; Volochnyuk, D. M.; Grygorenko, O. O. CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. JACS Au 2024, 4 (11), 4507–4517. View Source

Quantitative Evidence vs. Closest Analogs

Lipophilicity Differences Across Analogs

The target compound (CF3 + cyclobutyl) exhibits a computed LogP of 2.16, which is 0.54 log units higher than its direct CH3 analog (5-amino-5-cyclobutyl-3-methylpentanoic acid, LogP 1.61) and 0.39 log units higher than the cyclopropyl-CF3 analog (5-amino-5-cyclopropyl-3-(trifluoromethyl)pentanoic acid, LogP 1.77), as reported by the same vendor using a consistent computational method . Relative to the linear analog lacking any cycloalkyl group (5-amino-3-(trifluoromethyl)pentanoic acid, reported LogP approximately -1.88 to -2.59), the cyclobutyl-bearing target is over 4 log units more lipophilic .

Lipophilicity (LogP)

Data to verify

LogP = 2.16 (Δ+0.54 vs. CH₃ analog)

Reported LogP difference may influence permeability and distribution profiles; experimental confirmation recommended.

Computed values from vendor datasheets; inter-laboratory variability expected.

Evidence Dimension	Computed partition coefficient (LogP)
Target Compound Data	LogP = 2.1571
Comparator Or Baseline	Methyl analog: LogP = 1.6147; Cyclopropyl-CF3 analog: LogP = 1.767; Linear analog (no cycloalkyl): LogP ≈ -1.88 to -2.59
Quantified Difference	ΔLogP = +0.54 vs. CH3 analog; +0.39 vs. cyclopropyl-CF3 analog; +4.0–4.7 vs. linear analog
Conditions	Computed LogP values from vendor technical datasheets (LeYan); consistent computational methodology within vendor dataset

Why This Matters

A ΔLogP of 0.4–0.5 units is within the range known to meaningfully affect membrane permeability, plasma protein binding, and in vivo distribution volume, making the correct analog selection critical for maintaining SAR in a lead optimization program.

Steric Volume: CF3-Cyclobutyl vs. tert-Butyl

The 1-(trifluoromethyl)cyclobutyl fragment, which constitutes the C5 substituent motif of the target compound, has a calculated steric volume of 171 ų—intermediate between the classic tert-butyl group (150 ų) and larger fluorinated motifs—and 16 ų larger than the corresponding CF3-cyclopropane group (155 ų) [1]. This incremental steric bulk can influence target binding pocket occupancy and protein-ligand complementarity without the full metabolic liability of the unfluorinated tert-butyl group.

Steric Volume

Class-level inference

CF₃‑cyclobutyl‑Ph: 171 ų (t‑Bu: 150 ų; CF₃‑cPr: 155 ų)

Intermediate steric bulk between tert‑butyl and CF₃‑cyclopropane; may differentiate binding pocket occupancy.

Substituent-level computed values; target-specific context needed.

Evidence Dimension	Calculated steric volume (ų) of the cycloalkyl-fluoroalkyl substituent on a benzene ring
Target Compound Data	CF3-cyclobutane-Ph: 171 ų (class-level substituent value)
Comparator Or Baseline	tert-Butyl-Ph: 150 ų; CF3-cyclopropane-Ph: 155 ų
Quantified Difference	+21 ų vs. t-Bu; +16 ų vs. CF3-cyclopropane
Conditions	Computed steric volume from X-ray and computational analysis; JACS Au 2024 study

Why This Matters

In drug discovery programs where the tert-butyl group is identified as a metabolic soft spot, the CF3-cyclobutyl motif offers a sterically comparable yet metabolically differentiated replacement, as demonstrated in Buclizine and Butenafine case studies where the CF3-cyclobutyl analog preserved bioactivity with enhanced metabolic stability in some cases [1].

• [1] Vashchenko, B. V.; Hryshchuk, O. V.; Skreminskyi, A.; Chernykh, A. V.; Moskvina, V. S.; Hordiyenko, O. V.; Volochnyuk, D. M.; Grygorenko, O. O. CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. JACS Au 2024, 4 (11), 4507–4517. View Source

pKa Modulation: CF3-Cyclobutyl vs. tert-Butyl

The CF3-cyclobutane substituent exerts a strong electron-withdrawing inductive effect, lowering the pKa of an attached carboxylic acid to 2.92 (vs. 4.79 for the tert-butyl analog) and the pKa of an amine hydrochloride to 5.29 (vs. 10.69 for tert-butyl amine hydrochloride) [1]. This represents an acidity increase of approximately 1.9 pKa units for the carboxylic acid and 5.4 pKa units for the amine. Critically, the CF3-cyclobutane is a measurably weaker electron acceptor than CF3-cyclopropane (carboxylic acid pKa 2.99; amine pKa 4.06), a difference of about 1.2 pKa units for the amine that arises from reduced conjugative effects in the four-membered ring [1]. For the target compound, this predicts that the C5 amine will be significantly less basic (pKa ~5–6) than its non-fluorinated or cyclopropyl counterparts, directly affecting ionization state at physiological pH and thus solubility, permeability, and target engagement.

Amine Basicity (pKa)

Class-level inference

CF₃‑cBu‑CH₂NH₃⁺ pKa ≈ 5.3 (t‑Bu: 10.7; CF₃‑cPr: 4.1)

Substantial reduction in basicity alters ionization at physiological pH; may affect permeability and solubility.

Measured on model compounds; verify pKa on the target γ-amino acid.

Evidence Dimension	Experimental pKa of model compounds bearing the CF3-cyclobutane vs. CF3-cyclopropane vs. tert-butyl substituent
Target Compound Data	CF3-cyclobutane-CO2H pKa = 2.92; CF3-cyclobutane-CH2NH3+ pKa = 5.29 (substituent-level data)
Comparator Or Baseline	tert-Butyl-CO2H pKa = 4.79; tert-Butyl-CH2NH3+ pKa = 10.69; CF3-cyclopropane-CO2H pKa = 2.99; CF3-cyclopropane-CH2NH3+ pKa = 4.06
Quantified Difference	Carboxylic acid: ΔpKa = -1.87 vs. t-Bu; Amine: ΔpKa = -5.40 vs. t-Bu and +1.23 vs. CF3-cyclopropane amine
Conditions	Experimental pKa measurements reported in JACS Au 2024; measured on pivalic acid/tert-butyl amine model systems with CF3-cyclobutyl and CF3-cyclopropyl replacements

Why This Matters

A 1.2 pKa unit difference in amine basicity between cyclobutyl and cyclopropyl analogs can translate to a >10-fold difference in the ratio of ionized to neutral species at pH 7.4, substantially altering passive membrane permeability and potentially oral bioavailability in a lead series.

• [1] Vashchenko, B. V.; Hryshchuk, O. V.; Skreminskyi, A.; Chernykh, A. V.; Moskvina, V. S.; Hordiyenko, O. V.; Volochnyuk, D. M.; Grygorenko, O. O. CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. JACS Au 2024, 4 (11), 4507–4517. pKa data: Figure 4 and accompanying text. View Source

Conformational Restriction: Cyclobutyl vs. Cyclopropyl

The cyclobutane ring imposes a defined puckered conformation with a dihedral angle of approximately 25–30° and limited pseudorotation, providing greater conformational restriction than a cyclopentyl ring (~40–45° puckering with rapid pseudorotation) yet less ring strain than a cyclopropyl ring (~27 kcal/mol strain energy vs. ~26 kcal/mol for cyclobutane) [1][2]. In the context of γ-amino acid building blocks, this conformational pre-organization is exploited in the design of foldamers and peptidomimetics where defined secondary structure propensity is desired [3]. The target compound's C5-cyclobutyl substitution fixes the relative orientation of the amino and carboxyl termini, a feature absent in linear 5-amino-3-(trifluoromethyl)pentanoic acid analogs which retain full conformational flexibility about the C4–C5 bond.

Conformational Restriction

Class-level inference

Cyclobutyl: puckering ~25–30°, strain ~26 kcal/mol (cyclopropyl > cyclobutyl > cyclopentyl > linear)

Balanced pre‑organization for peptidomimetic design; distinct from more rigid cyclopropyl or flexible cyclopentyl scaffolds.

General cycloalkane behavior; substitution may modulate exact dihedral angles.

Evidence Dimension	Conformational rigidity of the cycloalkyl ring (ring strain, puckering amplitude, pseudorotation barrier)
Target Compound Data	Cyclobutyl: ring strain ~26.3 kcal/mol; puckering angle ~25–30°; moderate pseudorotation barrier
Comparator Or Baseline	Cyclopropyl: ring strain ~27.5 kcal/mol; planar; no pseudorotation. Cyclopentyl: ring strain ~6.5 kcal/mol; puckering ~40–45°; rapid pseudorotation. Linear (no ring): no conformational restriction
Quantified Difference	Qualitative hierarchy of conformational restriction: cyclopropyl > cyclobutyl >> cyclopentyl >>> linear
Conditions	General cycloalkane conformational analysis from physical organic chemistry literature; applicable to any cyclobutyl-bearing γ-amino acid scaffold

Why This Matters

The intermediate conformational restriction of the cyclobutyl group offers a balance between pre-organization (favorable for binding entropy) and residual flexibility (favorable for induced-fit binding), making it a strategically distinct choice versus the more rigid cyclopropyl or the more flexible cyclopentyl/linear scaffolds in peptidomimetic design.

• [1] Aguilera, J.; Gutiérrez-Abad, R.; Mor, À.; Moglioni, A. G.; Moltrasio, G. Y.; Ortuño, R. M. Stereoselective synthesis of cyclobutyl γ-amino acids leading to branched peptides with a cyclobutane core. Universitat Autònoma de Barcelona. View Source
• [2] Feskov, I. O.; Golub, B. O.; Vashchenko, B. V.; Levterov, V. V.; et al. GABA Analogues and Related Mono-/Bifunctional Building Blocks Derived from the Fluorocyclobutane Scaffold. 2020. View Source
• [3] Grygorenko, O. O.; et al. 3-Fluoroalkyl (CF3, CHF2, CH2F) Cyclobutane-Derived Building Blocks for Medicinal Chemistry: Synthesis and Physicochemical Properties. European Journal of Organic Chemistry 2023. View Source

Molecular Weight and Fragment-Likeness

The target compound (MW 239.23) occupies a distinct position in molecular weight space relative to its closest analogs: it is 14 Da heavier than the cyclopropyl-CF3 analog (MW 225.21) and 54 Da heavier than the methyl-cyclobutyl analog (MW 185.26) . For fragment-based screening libraries, where the 'rule of three' (MW < 300) applies, all three compounds qualify as fragments; however, the 14 Da increment between cyclopropyl and cyclobutyl analogs can affect ligand efficiency indices (LE = 1.4 × pIC50 / heavy atom count) when potency data are normalized, potentially altering fragment prioritization in hit triage.

Molecular Weight

Data to verify

MW 239.23 (Δ+14 vs. cPr-CF₃; Δ+54 vs. CH₃‑cBu)

Fragment‑likeness maintained; MW increment may shift ligand efficiency indices in hit triage.

Formula-based; experimental HRMS confirmation recommended.

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	MW = 239.23
Comparator Or Baseline	Cyclopropyl-CF3 analog: MW = 225.21; Methyl-cyclobutyl analog: MW = 185.26; Linear CF3 analog (no cycloalkyl): MW = 185.15
Quantified Difference	+14.02 vs. cyclopropyl-CF3; +53.97 vs. methyl-cyclobutyl; +54.08 vs. linear CF3 analog
Conditions	Molecular formula-based calculation; consistent across vendor datasheets (LeYan, PubChem)

Why This Matters

In fragment-based drug discovery, a 14 Da MW difference can shift a compound across library selection thresholds and affect heavy-atom-count-normalized ligand efficiency metrics, potentially altering which fragment is prioritized for elaboration during hit-to-lead optimization.

Commercial Availability and Supply Status

The target compound is available from multiple suppliers (AKSci at $1,237/g, LeYan at undisclosed pricing for 1 g scale, enquiry-required for larger quantities), indicating a specialty research chemical supply status rather than a commodity building block . In contrast, the non-fluorinated methyl analog (CAS 2059992-98-0) and the simpler linear 5-amino-3-(trifluoromethyl)pentanoic acid are listed by a larger number of vendors, suggesting broader commercial availability. The cyclopropyl-CF3 analog (CAS 2060043-90-3) shows a similar availability profile to the target. The target compound's EN300 catalog number (EN300-319724) indicates inclusion in the Enamine screening collection, which is relevant for researchers sourcing compounds for high-throughput screening library assembly [1].

Supply Status

Supporting evidence

Specialty chemical; AK Sci $1,237/g; LeYan 1 g; Enamine REAL catalog inclusion

Procurement planning recommended; lead times and cost may differ from commodity analogs.

Vendor survey; pricing and availability subject to change.

Evidence Dimension	Commercial availability and pricing transparency
Target Compound Data	AKSci: $1,237/1g (95% purity); LeYan: 1g available, 5g+ enquiry; Enamine REAL compound catalog inclusion
Comparator Or Baseline	Methyl analog: broader multi-vendor availability; Cyclopropyl-CF3 analog: similar specialty supply status; Linear CF3 analog: available from Sigma-Aldrich, Fluorochem, and multiple other vendors
Quantified Difference	Qualitative: target compound occupies a specialty niche vs. commodity status of the linear analog
Conditions	Vendor catalog survey as of April 2026

Why This Matters

For procurement planning, the specialty supply status of the target compound necessitates longer lead times and potentially higher cost compared to commodity analogs, which should be factored into project timelines and budget allocation for medicinal chemistry campaigns.

• [1] PubChem. Compound Summary for CID 137701946: Synonym EN300-319724 (Enamine catalog identifier). View Source

Application Scenarios

tert-Butyl Bioisostere Replacement

When a lead compound contains a metabolically labile tert-butyl group, the 1-(trifluoromethyl)cyclobutyl motif present in this building block offers a validated replacement strategy. The JACS Au 2024 study demonstrated that CF3-cyclobutane preserves the steric footprint (171 ų vs. 150 ų for t-Bu) while providing a differentiated electronic environment (carboxylic acid pKa 2.92 vs. 4.79) and, in selected cases such as Butenafine, enhanced metabolic stability (CLint 21 vs. 30 μL min⁻¹ mg⁻¹) [1]. This compound serves as a synthetic entry point for introducing this fragment into candidate molecules via the carboxylic acid or amine handles.

Foldamer and Peptidomimetic Synthesis

The cyclobutyl ring at the C5 position imposes conformational restriction on the γ-amino acid backbone, making this compound a valuable monomer for synthesizing foldamers—synthetic oligomers that adopt defined secondary structures. The stereoelectronic profile (CF3 electron withdrawal reducing amine basicity to pKa ~5–6) further modulates the protonation state of the amino group under physiological conditions, which can be exploited to tune the pH-dependent folding behavior of γ-peptide scaffolds [2][3].

19F NMR Probe Incorporation

The CF3 group provides a sensitive 19F NMR handle (100% natural abundance, spin-½, large chemical shift dispersion) that can be used to monitor ligand-protein interactions, conformational changes, or metabolic fate in complex biological matrices. The cyclobutyl ring restricts the rotational freedom of the CF3 group relative to the molecular framework, potentially simplifying 19F relaxation behavior and enabling more quantitative binding studies compared to linear trifluoromethylated amino acids [2].

Fragment Library Diversification

With MW 239.23, LogP 2.16, and a high fraction of sp³-hybridized carbons (Fsp³ ≈ 0.7), this compound meets fragment-likeness criteria while offering three-dimensional character that is increasingly valued in fragment-based drug discovery to escape the 'flatland' of traditional aromatic-rich libraries. The combination of a strained carbocycle and a fluorinated substituent provides chemical diversity orthogonal to most commercial fragment collections, potentially enabling the identification of novel chemotypes in target-based screens [3].

Application

Selection Property

Validation Focus

tert‑Butyl Bioisostere Replacement

CF₃‑cyclobutyl steric/electronic profile

Metabolic stability and binding assessment in lead optimization context

Foldamer / Peptidomimetic Synthesis

Conformationally constrained γ‑amino acid backbone

Secondary structure induction and pH‑dependent folding behavior

¹⁹F NMR Probe Incorporation

Trifluoromethyl ¹⁹F sensitivity and restricted rotation

¹⁹F relaxation behavior and quantitative binding study applicability

Fragment Library Diversification

Three‑dimensional, sp³‑rich fragment profile

Ligand efficiency metrics and chemical diversity in fragment screens

• [1] Vashchenko, B. V.; Hryshchuk, O. V.; Skreminskyi, A.; Chernykh, A. V.; Moskvina, V. S.; Hordiyenko, O. V.; Volochnyuk, D. M.; Grygorenko, O. O. CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. JACS Au 2024, 4 (11), 4507–4517. View Source
• [2] Grygorenko, O. O.; et al. 3-Fluoroalkyl (CF3, CHF2, CH2F) Cyclobutane-Derived Building Blocks for Medicinal Chemistry: Synthesis and Physicochemical Properties. European Journal of Organic Chemistry 2023. View Source
• [3] Feskov, I. O.; Golub, B. O.; Vashchenko, B. V.; Levterov, V. V.; et al. GABA Analogues and Related Mono-/Bifunctional Building Blocks Derived from the Fluorocyclobutane Scaffold. 2020. View Source